Cas no 199938-21-1 (n'-(2-chloroacetyl)-4-methylbenzohydrazide)

199938-21-1 structure
Product Name:n'-(2-chloroacetyl)-4-methylbenzohydrazide
CAS No:199938-21-1
Molecular Formula:C10H11ClN2O2
Molecular Weight:226.66000
CID:908812
PubChem ID:736971
n'-(2-chloroacetyl)-4-methylbenzohydrazide Properties
Names and Identifiers
-
- n'-(2-chloroacetyl)-4-methylbenzohydrazide
- 1-(toluoyl)-2-(chloroacetyl)hydrazine
- N'-(CHLOROACETYL)-4-METHYLBENZOHYDRAZIDE
- 199938-21-1
- DTXSID10353150
- AIEOBDQXCJFDHX-UHFFFAOYSA-N
- Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide
- CS-0232837
- AKOS005199192
- DB-086308
- SCHEMBL2635927
- EN300-12904
- Z56771049
- N/'-(2-Chloroacetyl)-4-methylbenzohydrazide
- 2-chloro-N'-[(4-methylphenyl)carbonyl]acetohydrazide
- MFCD00445423
- F6782-3683
-
- InChIKey: PWTPNGNIVWZAAU-UHFFFAOYSA-NCopyCopied
- Inchi: InChI=1S/C10H11ClN2O2/c1-7-2-4-8(5-3-7)10(15)13-12-9(14)6-11/h2-5H,6H2,1H3,(H,12,14)(H,13,15)CopyCopied
- SMILES: Cc1ccc(cc1)C(=O)NNC(=O)CClCopyCopied
Computed Properties
- Exact Mass: 226.05100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 226.0509053g/mol
- Heavy Atom Count: 15
- Complexity: 238
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- LogP: 2.22600
- PSA: 61.69000
- Boiling Point: 469.6±45.0 °C at 760 mmHg
- Flash Point: 274.3±30.1 °C
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
n'-(2-chloroacetyl)-4-methylbenzohydrazide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002CWX-50mg |
Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide |
199938-21-1 | 95% | 50mg |
$116.00 | ||
A2B Chem LLC | AB09249-100mg |
Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide |
199938-21-1 | 95% | 100mg |
$112.00 | 2024-04-20 | |
Aaron | AR002D59-50mg |
Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide |
199938-21-1 | 95% | 50mg |
$89.00 | 2025-02-10 | |
abcr | AB240224-250mg |
N'-(2-Chloroacetyl)-4-methylbenzohydrazide; . |
199938-21-1 | 250mg |
€218.50 | 2025-02-17 | ||
Enamine | EN300-12904-0.05g |
N'-(2-chloroacetyl)-4-methylbenzohydrazide |
199938-21-1 | 95.0% | 0.05g |
$46.0 | 2025-02-19 | |
Life Chemicals | F6782-3683-2μmol |
N'-(2-chloroacetyl)-4-methylbenzohydrazide |
199938-21-1 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
TRC | A621635-5mg |
N'-(2-Chloroacetyl)-4-methylbenzohydrazide |
199938-21-1 | 5mg |
$ 50.00 | 2022-06-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-355900-1 g |
N'-(chloroacetyl)-4-methylbenzohydrazide, |
199938-21-1 | 1g |
¥1,564.00 | 2023-07-10 |
n'-(2-chloroacetyl)-4-methylbenzohydrazide Related Literature
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Andrey N. Aslandukov,Dmitry O. Goriachiy,Andrey A. Vashchenko,Dmitry M. Tsymbarenko,Michael Hoffmann,Marek Pietraszkiewicz,Natalia P. Kuzmina Dalton Trans., 2018,47, 16350-16357
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2. Front cover
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Shuaifeng Lou,Xinqun Cheng,Jinlong Gao,Yunzhi Gao,Pengjian Zuo,Chunyu Du,Geping Yin Chem. Commun., 2015,51, 17293-17296
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Pedro Mateus,Rita Delgado,Vânia André,M. Teresa Duarte Org. Biomol. Chem., 2015,13, 834-842
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Yuya Nagai,Kenji Katayama Analyst, 2022,147, 1313-1320
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Iwona Zawierucha,Cezary Kozlowski,Grzegorz Malina Environ. Sci.: Processes Impacts, 2016,18, 429-444
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Qi Xue,Mi Zhang,Liang He,Fu-Qing Bi,Bo-Zhou Wang,Bin Liu Chem. Commun., 2023,59, 14261-14264
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8. Synthesis of ternary oxide Zn2GeO4 nanowire networks and their deep ultraviolet detection propertiesZhiyong Tao,Yaxian Fan,Wenbin Zuo,Dejun Fu RSC Adv., 2019,9, 1394-1402
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Sonu Kumar,Binay Kumar CrystEngComm, 2018,20, 624-630
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Yongyuan Gao,Yang Wang,Jie Zhou,Haibo Mei,Jianlin Han Green Chem., 2018,20, 583-587
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:199938-21-1)n'-(2-chloroacetyl)-4-methylbenzohydrazide

Purity:99%
Quantity:1g
Price($):190